Cas no 1806560-36-0 (Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806560-36-0
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 4958228
• Update Time: 2025-06-08

Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H20O7/c1-3-22-13(17)8-7-10-5-6-11(16(21)23-4-2)9-12(10)14(18)15(19)20/h5-6,9,14,18H,3-4,7-8H2,1-2H3,(H,19,20)
• InChI Key： VHVYAABNWRMVEW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C(=O)OCC)C=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 421
• XLogP3: 1.5
• Topological Polar Surface Area: 110

Additional information on Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate

Comprehensive Analysis of Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806560-36-0)

Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806560-36-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This ester derivative features a benzoate core functionalized with carboxy(hydroxy)methyl and ethoxy-oxopropyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for drug discovery, especially in designing anti-inflammatory and metabolic regulators, aligning with the growing demand for novel therapeutic agents.

The compound’s CAS No. 1806560-36-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent trends indicate a surge in queries related to "ester derivatives in drug formulation" and "benzoate-based intermediates," highlighting its intersection with cutting-edge research. Its multi-functional groups enable diverse chemical modifications, catering to applications like controlled-release formulations and biodegradable polymers, topics currently dominating sustainability discussions in the chemical industry.

From a synthetic perspective, Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate exemplifies advancements in green chemistry. Laboratories are optimizing its production using catalyst-free or low-solvent methods, addressing environmental concerns tied to traditional synthesis. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Such innovations position the compound as a model for eco-friendly chemical manufacturing, a hot topic among ESG (Environmental, Social, and Governance)-focused investors.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1806560-36-0, ensuring purity and consistency for industrial use. The rise of "AI-driven molecular design" has further amplified interest in this compound, as machine learning models leverage its structural data to predict new bioactive derivatives. This synergy between experimental and computational chemistry underscores its potential in precision medicine and personalized therapeutics.

In conclusion, Ethyl 3-(carboxy(hydroxy)methyl)-4-(3-ethoxy-3-oxopropyl)benzoate represents a convergence of innovation, sustainability, and biomedical relevance. Its CAS No. 1806560-36-0 serves as a gateway for exploring next-generation applications, from smart materials to targeted drug delivery. As research evolves, this compound is poised to remain at the forefront of interdisciplinary scientific breakthroughs.